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Compound of Interest

Compound Name: Imipenem and cilastatin sodium

Cat. No.: B15582710 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The escalating threat of antimicrobial resistance necessitates innovative strategies to extend

the efficacy of existing antibiotics. Combination therapy, which can result in synergistic,

additive, indifferent, or antagonistic interactions, is a key area of investigation. This guide

provides a comparative overview of the in vitro synergy of imipenem, a broad-spectrum

carbapenem antibiotic, with other antimicrobial agents against clinically significant pathogens.

The data presented is compiled from various scientific studies to aid researchers in drug

development and in the design of effective therapeutic strategies.

Synergy of Imipenem with Aminoglycosides
The combination of a carbapenem like imipenem with an aminoglycoside is a widely studied

approach to combat Gram-negative bacteria, particularly Pseudomonas aeruginosa. The

primary mechanism of synergy is thought to involve the disruption of the bacterial cell wall by

imipenem, which facilitates the intracellular uptake of the aminoglycoside, leading to enhanced

inhibition of protein synthesis.
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Pathogen Combination
Synergy Rate
(%)

Fractional
Inhibitory
Concentration
Index (FICI)

Reference

Pseudomonas

aeruginosa

(Imipenem-

susceptible)

Imipenem +

Amikacin
45 Not Specified [1]

Pseudomonas

aeruginosa

(Imipenem-

resistant)

Imipenem +

Amikacin
10 Not Specified [1]

Pseudomonas

aeruginosa

Imipenem +

Amikacin
35 ≤0.5 [2][3]

Pseudomonas

aeruginosa

(Susceptible)

Imipenem +

Tobramycin
15 Not Specified [4][5]

Enterococci

(Streptomycin-

susceptible)

Imipenem +

Streptomycin
Not Specified

Significant

increase in killing

compared to

imipenem alone

[6][7]

Enterococci

(Streptomycin-

susceptible)

Imipenem +

Gentamicin
Not Specified

Significant

increase in killing

compared to

imipenem alone

[6][7]

Enterococci

(Streptomycin-

resistant)

Imipenem +

Gentamicin
Not Specified

Significantly

more killing than

imipenem alone

[6][7]

Synergy of Imipenem with Fluoroquinolones
The combination of imipenem with fluoroquinolones, such as ciprofloxacin, has been

investigated for its potential to enhance activity against Pseudomonas aeruginosa. The
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rationale for this combination is the targeting of two different essential bacterial processes: cell

wall synthesis by imipenem and DNA replication by fluoroquinolones.

Pathogen Combination
Synergy Rate
(%)

Fractional
Inhibitory
Concentration
Index (FICI)

Reference

Pseudomonas

aeruginosa

(Imipenem-

susceptible)

Imipenem +

Ciprofloxacin
36 Not Specified [1]

Pseudomonas

aeruginosa

(Imipenem-

resistant)

Imipenem +

Ciprofloxacin
10 Not Specified [1]

Pseudomonas

aeruginosa

(Susceptible)

Imipenem +

Ciprofloxacin
8 Not Specified [4][5]

Synergy of Imipenem with Glycopeptides
Against Gram-positive organisms, particularly methicillin-resistant Staphylococcus aureus

(MRSA), the combination of imipenem with a glycopeptide like vancomycin has shown promise.

The proposed mechanism involves the weakening of the cell wall by imipenem, which may

facilitate the access of the larger vancomycin molecule to its target site.
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Pathogen Combination
Synergy Rate
(%)

Fractional
Inhibitory
Concentration
Index (FICI)

Reference

Methicillin-

Resistant

Staphylococcus

aureus (MRSA)

Imipenem +

Vancomycin
94.4

Synergic or

Additive
[8][9]

Methicillin-

Resistant

Staphylococcus

aureus (MRSA)

Imipenem +

Vancomycin
76 Not Specified [10]

Methicillin-

Resistant

Staphylococcus

aureus (MRSA)

Imipenem +

Vancomycin

68.75 (22/32

strains)
Mean FICI: 0.35 [11]

Staphylococcus

aureus

Imipenem +

Vancomycin/Teic

oplanin

Majority of

isolates

Synergistic or

Additive
[12]

Synergy of Imipenem with Other Antibiotics
The synergistic potential of imipenem has also been explored with other classes of antibiotics,

such as polymyxins (e.g., colistin), against multidrug-resistant Gram-negative bacteria like

Acinetobacter baumannii.
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Pathogen Combination
Synergy Rate
(%)

Fractional
Inhibitory
Concentration
Index (FICI)

Reference

Acinetobacter

baumannii

(Imipenem-

nonsusceptible)

Imipenem +

Colistin

57.6 (at 0.5 mg/L

Colistin)

Reversal of

imipenem

resistance in a

significant

percentage of

isolates

[13]

Acinetobacter

baumannii

(Imipenem-

nonsusceptible)

Imipenem +

Colistin

74.6 (at 1 mg/L

Colistin)

Reversal of

imipenem

resistance in a

significant

percentage of

isolates

[13]

Acinetobacter

baumannii

Imipenem +

Colistin
57.14 Not Specified [14]

Experimental Protocols
Checkerboard Assay
The checkerboard assay is a common in vitro method to assess antibiotic synergy.[15][16][17]

It involves a two-dimensional titration of two antibiotics in a microtiter plate.

Materials:

96-well microtiter plates[15]

Cation-adjusted Mueller-Hinton Broth (CAMHB)[18]

Bacterial inoculum standardized to 0.5 McFarland (approximately 1.5 x 10⁸ CFU/mL)[15]

Stock solutions of test antibiotics[15]
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Procedure:

Prepare serial twofold dilutions of Antibiotic A horizontally across the microtiter plate and

serial twofold dilutions of Antibiotic B vertically down the plate.[19]

Each well will contain a unique combination of concentrations of the two antibiotics.[15]

Inoculate each well with the standardized bacterial suspension to achieve a final

concentration of approximately 5 x 10⁵ CFU/mL.[20]

Include wells with each antibiotic alone to determine the Minimum Inhibitory Concentration

(MIC) of each drug individually.[19] Also include a growth control (no antibiotic) and a sterility

control (no bacteria).[18]

Incubate the plates at 35°C for 16-24 hours.[20]

Following incubation, determine the MIC for each antibiotic alone and for each combination

by observing the lowest concentration that completely inhibits visible growth.[15]

Data Interpretation: The Fractional Inhibitory Concentration Index (FICI) is calculated to

quantify the interaction.[17][19][20]

FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone)

FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)

FICI = FIC of Drug A + FIC of Drug B

The results are interpreted as follows:[19][20][21]

Synergy: FICI ≤ 0.5

Additive/Indifference: 0.5 < FICI ≤ 4

Antagonism: FICI > 4
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Preparation Plate Setup

Analysis
Prepare Antibiotic A

Stock Solution
Serial Dilute Antibiotic A
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Prepare Antibiotic B
Stock Solution

Serial Dilute Antibiotic B
(Vertically)

Prepare Bacterial
Inoculum (0.5 McFarland)

Inoculate Wells with
Bacterial Suspension

Incubate Plate
(16-24h, 35°C)

Read MICs
(Visual or Spectrophotometer) Calculate FICI Interpret Results

(Synergy, Additive, Antagonism)

Click to download full resolution via product page

Checkerboard Assay Workflow

Time-Kill Assay
The time-kill assay provides dynamic information about the bactericidal or bacteriostatic activity

of an antibiotic combination over time.[18][21]

Materials:

Culture tubes or flasks[22]

Cation-adjusted Mueller-Hinton Broth (CAMHB)[23]

Bacterial inoculum in exponential growth phase[23]

Stock solutions of test antibiotics[24]

Apparatus for serial dilutions and plating (e.g., pipettes, sterile saline, agar plates)[18]

Procedure:
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Prepare tubes with CAMHB containing the antibiotics alone and in combination at desired

concentrations (often based on MIC values).[22]

Inoculate the tubes with the bacterial suspension to a starting density of approximately 5 x

10⁵ CFU/mL.[23] Include a growth control tube without any antibiotic.

Incubate all tubes at 35°C, typically with shaking.[22]

At specified time points (e.g., 0, 2, 4, 6, 8, 24 hours), withdraw an aliquot from each tube.[22]

Perform serial dilutions of the aliquots in sterile saline and plate onto agar plates to

determine the viable bacterial count (CFU/mL).[18]

Incubate the plates for 18-24 hours at 37°C and then count the colonies.[18]

Data Interpretation: The results are plotted as log₁₀ CFU/mL versus time.

Synergy is typically defined as a ≥ 2-log₁₀ decrease in CFU/mL at 24 hours by the

combination compared with the most active single agent.[23]

Bactericidal activity is often defined as a ≥ 3-log₁₀ reduction in CFU/mL from the initial

inoculum.

Indifference is a < 2-log₁₀ change in CFU/mL between the combination and the most active

single agent.

Antagonism is a > 2-log₁₀ increase in CFU/mL between the combination and the least active

single agent.
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Time-Point Sampling
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Time-Kill Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Synergism of the combinations of imipenem plus ciprofloxacin and imipenem plus
amikacin against Pseudomonas aeruginosa and other bacterial pathogens - PMC
[pmc.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. 2024.sci-hub.se [2024.sci-hub.se]

4. In-vitro efficacy of synergistic antibiotic combinations in multidrug resistant Pseudomonas
aeruginosa strains - PubMed [pubmed.ncbi.nlm.nih.gov]

5. In-Vitro Efficacy of Synergistic Antibiotic Combinations in Multidrug Resistant
Pseudomonas Aeruginosa Strains - PMC [pmc.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. researchgate.net [researchgate.net]

8. Combined effects of vancomycin and imipenem against methicillin-resistant
Staphylococcus aureus (MRSA) in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

10. Evaluation of the in-vitro synergistic potential of vancomycin combined with other
antimicrobial agents against methicillin-resistant Staphylococcus aureus isolates
[mid.journals.ekb.eg]

11. In Vitro Synergistic Effects of Double and Triple Combinations of β-Lactams,
Vancomycin, and Netilmicin against Methicillin-Resistant Staphylococcus aureus Strains -
PMC [pmc.ncbi.nlm.nih.gov]

12. In vitro antimicrobial activity of imipenem in combination with vancomycin or teicoplanin
against Staphylococcus aureus and Staphylococcus epidermidis - PubMed
[pubmed.ncbi.nlm.nih.gov]

13. Synergy of imipenem/colistin methanesulfonate combinations against imipenem-
nonsusceptible multidrug-resistant Acinetobacter baumannii - PubMed
[pubmed.ncbi.nlm.nih.gov]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b15582710?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC174794/
https://pmc.ncbi.nlm.nih.gov/articles/PMC174794/
https://pmc.ncbi.nlm.nih.gov/articles/PMC174794/
https://www.researchgate.net/publication/356466348_Effect_of_Imipenem_and_Amikacin_Combination_against_Multi-Drug_Resistant_Pseudomonas_aeruginosa
https://2024.sci-hub.se/4304/4c1dd23c027592054531a429c99ae7d8/10.1093@jac@36.4.707.pdf
https://pubmed.ncbi.nlm.nih.gov/20046523/
https://pubmed.ncbi.nlm.nih.gov/20046523/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2799966/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2799966/
https://www.researchgate.net/publication/16599222_Synergy_of_imipenem_or_penicillin_G_and_aminoglycosides_against_enterococci_isolated_from_patients_with_infective_endocarditis
https://www.researchgate.net/profile/Jahshua-Washington/publication/16599222_Synergy_of_imipenem_or_penicillin_G_and_aminoglycosides_against_enterococci_isolated_from_patients_with_infective_endocarditis/links/5d1c3121458515c11c0cbec8/Synergy-of-imipenem-or-penicillin-G-and-aminoglycosides-against-enterococci-isolated-from-patients-with-infective-endocarditis.pdf
https://pubmed.ncbi.nlm.nih.gov/10588305/
https://pubmed.ncbi.nlm.nih.gov/10588305/
https://www.researchgate.net/publication/12713624_Combined_effects_of_vancomycin_and_imipenem_against_methicillin-resistant_Staphylococcus_aureus_MRSA_in_vitro_and_in_vivo
https://mid.journals.ekb.eg/article_258972.html
https://mid.journals.ekb.eg/article_258972.html
https://mid.journals.ekb.eg/article_258972.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC101602/
https://pmc.ncbi.nlm.nih.gov/articles/PMC101602/
https://pmc.ncbi.nlm.nih.gov/articles/PMC101602/
https://pubmed.ncbi.nlm.nih.gov/2150814/
https://pubmed.ncbi.nlm.nih.gov/2150814/
https://pubmed.ncbi.nlm.nih.gov/2150814/
https://pubmed.ncbi.nlm.nih.gov/23834782/
https://pubmed.ncbi.nlm.nih.gov/23834782/
https://pubmed.ncbi.nlm.nih.gov/23834782/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


14. researchgate.net [researchgate.net]

15. benchchem.com [benchchem.com]

16. Miniaturized Checkerboard Assays to Measure Antibiotic Interactions | Springer Nature
Experiments [experiments.springernature.com]

17. Antimicrobial Synergy Testing/Checkerboard Assay - Creative Diagnostics
[antiviral.creative-diagnostics.com]

18. benchchem.com [benchchem.com]

19. emerypharma.com [emerypharma.com]

20. amri.staging.ribbitt.com [amri.staging.ribbitt.com]

21. actascientific.com [actascientific.com]

22. journals.asm.org [journals.asm.org]

23. Assessment by Time-Kill Methodology of the Synergistic Effects of Oritavancin in
Combination with Other Antimicrobial Agents against Staphylococcus aureus - PMC
[pmc.ncbi.nlm.nih.gov]

24. Time kill assays for Streptococcus agalactiae and synergy testing [protocols.io]

To cite this document: BenchChem. [A Comparative Guide to the In Vitro Synergy of
Imipenem with Other Antibiotics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15582710#assessing-the-in-vitro-synergy-of-
imipenem-with-other-antibiotics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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